LS-008
Description
LS-008 is a polyethylene glycol (PEG)-coated, single-core superparamagnetic iron oxide (SPIO) nanoparticle optimized for magnetic particle imaging (MPI). Its core consists of magnetite (Fe₃O₄) with a hydrodynamic diameter tailored for prolonged vascular retention. The surface is coated with 20 kDa methoxy-PEG-amine (mPEG-NH₂) at an 18.8% loading capacity, ensuring exceptional colloidal stability in high-salt and acidic environments .
Properties
IUPAC Name |
Unknown |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
LS-008; LS 008; LS008; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties :
- Plasma Half-Life : 105 ± 10 minutes in mice, with intravascular MPI signals persisting for 3.5–5 hours post-injection .
- Clearance : Primarily via splenic filtration after prolonged circulation, with liver clearance half-lives of 6.5 days (liver) and 18.2 days (spleen) .
- Applications : Cardiovascular/cerebrovascular imaging, tumor quantification via enhanced permeation and retention (EPR), and real-time gastrointestinal bleeding detection .
Comparison with Similar MPI Tracers
Ferucarbotran (Resovist)
- Structure: Multi-core magnetite nanoparticles coated with carboxydextran .
- Pharmacokinetics :
- MPI Performance: Suboptimal signal-to-noise ratio and spatial resolution compared to LS-008 . Limited to short-term liver imaging due to immediate hepatic sequestration .
Perimag®
- Structure : Multi-core SPIO with dextran coating .
- Pharmacokinetics: Used as a blood pool tracer but lacks the prolonged circulation of LS-006.
- MPI Performance: Effective in multi-contrast imaging but cannot be distinguished from this compound without signal separation techniques .
Research Findings and Advantages of this compound
Extended Circulation Time
This compound’s PEG coating minimizes opsonization and macrophage uptake, enabling prolonged vascular retention. In contrast, Ferucarbotran’s carboxydextran coating promotes rapid liver sequestration, limiting its utility to hepatic imaging .
Superior MPI Performance
- Sensitivity: this compound generates 3–5× higher MPI signals than Resovist due to optimized core magnetism and monodispersity .
- Spatial Resolution: Achieves sub-millimeter resolution (500 µm) in traveling-wave MPI systems, enabling visualization of fine vascular structures (e.g., aorta vs. caval vein) that Resovist cannot resolve .
- Multi-Contrast Imaging : this compound’s single-core structure allows clear differentiation from multi-core tracers like Perimag in gastrointestinal bleeding models .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
